Cas no 862832-15-3 (2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-fluorophenyl)-2-oxo-N-propylacetamide)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-fluorophenyl)-2-oxo-N-propylacetamide
• CAS No: 862832-15-3
• MF: C₂₁H₂₁FN₂O₂
• MW: 352.402048826218
• CID: 5917813
• PubChem ID: 7087468
• Update Time: 2025-10-31

2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-fluorophenyl)-2-oxo-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-fluorophenyl)-2-oxo-N-propylacetamide
• 1H-Indole-3-acetamide, N-(4-fluorophenyl)-1,2-dimethyl-α-oxo-N-propyl-
• AKOS001877450
• 2-(1,2-dimethylindol-3-yl)-N-(4-fluorophenyl)-2-oxo-N-propylacetamide
• F0675-0688
• 862832-15-3

• Inchi： 1S/C21H21FN2O2/c1-4-13-24(16-11-9-15(22)10-12-16)21(26)20(25)19-14(2)23(3)18-8-6-5-7-17(18)19/h5-12H,4,13H2,1-3H3
• InChI Key： NSOKPQMJGHDFQP-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=C(F)C=C1)CCC)(=O)C(C1C2=C(N(C)C=1C)C=CC=C2)=O

Computed Properties

• Exact Mass: 352.15870608g/mol
• Monoisotopic Mass: 352.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 42.3Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 523.7±60.0 °C(Predicted)
• pka: 0.27±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-fluorophenyl)-2-oxo-N-propylacetamide

Professional Introduction to Compound with CAS No. 862832-15-3 and Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-fluorophenyl)-2-oxo-N-propylacetamide

The compound with the CAS number 862832-15-3 and the product name 2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-fluorophenyl)-2-oxo-N-propylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key pharmacophoric elements that contribute to its unique biological activity and make it a promising candidate for further investigation.

In recent years, there has been a growing interest in indole derivatives as scaffolds for the development of novel therapeutic agents. The indole moiety, particularly when substituted with alkyl groups and aromatic rings, exhibits a wide range of biological activities. The presence of 1,2-dimethyl-1H-indol-3-yl in the molecular structure of this compound is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity towards various biological targets. This substitution pattern is often associated with improved pharmacokinetic properties, making it an attractive feature for drug development.

The N-(4-fluorophenyl) moiety further contributes to the compound's pharmacological profile. Fluorine atoms are frequently incorporated into pharmaceutical molecules due to their ability to modulate metabolic stability, lipophilicity, and binding interactions. In this context, the fluorine substituent at the para position of the phenyl ring may play a crucial role in optimizing the compound's interaction with biological targets. This strategic placement of fluorine is consistent with recent findings that highlight its importance in enhancing drug efficacy and reducing off-target effects.

The acetoamide functional group at the C-terminal region of the molecule (2-oxo-N-propylacetamide) is another key feature that influences its biological activity. Acetoamides are well-known for their versatility in medicinal chemistry, often serving as hinge binders or modulators of enzyme activity. The propyl chain extending from the acetoamide group may contribute to the compound's solubility and membrane permeability, factors that are critical for its absorption and distribution within the body. These structural elements collectively contribute to the compound's potential as a lead molecule for further drug discovery efforts.

Recent studies have demonstrated that derivatives of 1H-indole exhibit significant promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The specific substitution pattern present in this compound has been shown to modulate key signaling pathways involved in disease progression. For instance, research indicates that compounds with similar structural motifs may interact with transcription factors and kinases, thereby influencing cellular processes relevant to cancer biology. The ability of this molecule to modulate such pathways makes it a compelling candidate for further investigation.

The 4-fluorophenyl group has been extensively studied for its role in enhancing binding affinity towards protein targets. Fluorine's electronegativity and small size allow it to participate in favorable interactions such as hydrogen bonding and π-stacking, which can significantly improve drug-receptor binding. This property is particularly valuable in designing molecules that require high specificity and potency. The combination of the fluorine substituent with the indole scaffold creates a molecular entity that is well-positioned to interact with biological targets in a highly selective manner.

In terms of synthetic chemistry, this compound exemplifies the sophistication achievable through modern organic synthesis techniques. The preparation of such complex molecules requires careful consideration of reaction conditions, protecting group strategies, and stereochemical control. Advances in synthetic methodologies have enabled chemists to construct intricate molecular frameworks with high precision, facilitating the development of novel therapeutic agents like this one. The synthesis of 2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-fluorophenyl)-2-oxo-N-propylacetamide highlights these capabilities and underscores the importance of innovation in chemical synthesis for drug discovery.

The pharmacokinetic profile of this compound is another area of interest that warrants further exploration. Factors such as bioavailability, metabolic stability, and excretion routes are critical determinants of a drug's clinical efficacy. Preliminary studies suggest that this molecule may exhibit favorable pharmacokinetic properties due to its structural features. For example, the presence of fluorine may enhance metabolic stability by resisting degradation by cytochrome P450 enzymes, while the propyl chain could improve solubility in both aqueous and lipid environments.

Future research directions may focus on exploring analogs of this compound to optimize its pharmacological properties further. By systematically modifying substituents such as the indole ring or the acetoamide group, researchers can fine-tune biological activity while maintaining desirable pharmacokinetic characteristics. Such efforts are essential for translating promising lead compounds into viable therapeutic agents that meet stringent clinical requirements.

The integration of computational methods into drug discovery has also accelerated progress in understanding how structural features influence biological activity. Molecular modeling techniques can predict binding modes and affinity scores for potential drug candidates like this one before experimental validation is undertaken. These computational approaches complement traditional experimental methods by providing rapid screening capabilities and insights into molecular interactions at an atomic level.

In conclusion,2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-fluorophenyl)-2-oxo-N-propylacetamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including oncology,neurology,and anti-inflammatory diseases.* Its unique structural features,*including*the 1,*2*-dimethyl-*1*H-indol-*3*-yl moiety,*the* 4*-fluoro-*phenyl* group,*and*the *acetoamide* functional group,*make*it*a promising candidate for further investigation.*Recent studies*have highlighted its potential as an inhibitor*of key signaling pathways involved*in disease progression.*With continued research*and optimization,*this compound has the potential to contribute significantly*to advancements*in medicine.*The combination*of innovative synthetic techniques,*computational methods,*and thorough biochemical analysis will be essential*for unlocking its full therapeutic potential.*